molecular formula C10H8O3 B076322 3,4-Methylenedioxycinnamaldehyde CAS No. 14756-00-4

3,4-Methylenedioxycinnamaldehyde

Cat. No.: B076322
CAS No.: 14756-00-4
M. Wt: 176.17 g/mol
InChI Key: HZUFMSJUNLSDSZ-UPHRSURJSA-N
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Description

3-(3,4-Methylenedioxyphenyl)propenal is a member of benzodioxoles.

Scientific Research Applications

Synthesis and Industrial Applications

3,4-Methylenedioxycinnamaldehyde, also known as heliotropine, is extensively utilized in the fragrance and pharmaceutical industries. Its synthesis via Oppenauer's oxidation of piperonyl alcohol using both homogeneous and heterogeneous catalysts has been explored, demonstrating high activity and selectivity under specific conditions (Borzatta et al., 2009). This process underlines its importance in industrial applications.

Synthesis Improvement

Significant advancements have been made in synthesizing 3,4-methylenedioxy phenylpropenoic acid, a derivative of this compound. The improved method not only aligns with industrial production standards but also reduces environmental pollution, emphasizing the substance's industrial and ecological significance (He Xiao-ying, 2004).

Synthesis of Derivatives for Medicinal Applications

Research has been conducted on synthesizing novel derivatives of 3,4-methylenedioxyde-6-X-benzaldehyde-thiosemicarbazones, demonstrating promising leishmanicidal effects. This illustrates the potential of this compound derivatives in developing new drugs for treating diseases like leishmaniasis (J. L. R. de Melos et al., 2015).

Properties

CAS No.

14756-00-4

Molecular Formula

C10H8O3

Molecular Weight

176.17 g/mol

IUPAC Name

(Z)-3-(1,3-benzodioxol-5-yl)prop-2-enal

InChI

InChI=1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-6H,7H2/b2-1-

InChI Key

HZUFMSJUNLSDSZ-UPHRSURJSA-N

Isomeric SMILES

C1OC2=C(O1)C=C(C=C2)/C=C\C=O

SMILES

C1OC2=C(O1)C=C(C=C2)C=CC=O

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C=CC=O

melting_point

84 - 85 °C

14756-00-4

physical_description

Solid

Origin of Product

United States

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